Cas no 1534459-05-6 (1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine)

1-(1-Methyl-1H-imidazol-5-yl)cyclohexylmethanamine is a specialized organic compound featuring a cyclohexylmethanamine backbone substituted with a 1-methyl-1H-imidazol-5-yl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the imidazole ring enhances its potential as a ligand or building block for bioactive molecules, particularly in targeting nitrogen-containing heterocycles. Its cyclohexyl moiety contributes to improved steric and electronic stability, while the amine functionality allows for further derivatization. The compound is of interest in medicinal chemistry for its potential role in developing novel therapeutics, particularly in CNS and antimicrobial applications, due to its balanced lipophilicity and hydrogen-bonding capacity.
1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine structure
1534459-05-6 structure
Product Name:1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine
CAS No:1534459-05-6
MF:C11H19N3
MW:193.288662195206
CID:5959375
PubChem ID:82605457
Update Time:2025-10-30

1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine
    • EN300-1739544
    • [1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
    • 1534459-05-6
    • Inchi: 1S/C11H19N3/c1-14-9-13-7-10(14)11(8-12)5-3-2-4-6-11/h7,9H,2-6,8,12H2,1H3
    • InChI Key: JLCXXQYCIJPLRL-UHFFFAOYSA-N
    • SMILES: N1(C)C=NC=C1C1(CN)CCCCC1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1739544-0.05g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
0.05g
$1020.0 2023-09-20
Enamine
EN300-1739544-0.1g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
0.1g
$1068.0 2023-09-20
Enamine
EN300-1739544-0.25g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
0.25g
$1117.0 2023-09-20
Enamine
EN300-1739544-0.5g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
0.5g
$1165.0 2023-09-20
Enamine
EN300-1739544-1.0g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
1g
$1214.0 2023-05-27
Enamine
EN300-1739544-2.5g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
2.5g
$2379.0 2023-09-20
Enamine
EN300-1739544-5.0g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
5g
$3520.0 2023-05-27
Enamine
EN300-1739544-10.0g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
10g
$5221.0 2023-05-27
Enamine
EN300-1739544-1g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
1g
$1214.0 2023-09-20
Enamine
EN300-1739544-5g
[1-(1-methyl-1H-imidazol-5-yl)cyclohexyl]methanamine
1534459-05-6
5g
$3520.0 2023-09-20

Additional information on 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine

Comprehensive Overview of 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1534459-05-6)

The compound 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1534459-05-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its imidazole and cyclohexyl moieties make it a versatile candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its potential due to its bioavailability and selective binding properties, which align with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for small-molecule inhibitors and receptor agonists has surged, driven by advancements in computational chemistry and high-throughput screening. 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine fits into this paradigm as a promising scaffold for neurological drug development. Its lipophilic nature and hydrogen-bonding capacity enhance its ability to cross the blood-brain barrier (BBB), a critical factor for treating conditions like neurodegenerative diseases and mood disorders. These attributes have made it a focal point in discussions about next-generation therapeutics.

The synthesis of 1534459-05-6 involves multi-step organic reactions, often leveraging catalytic hydrogenation and cyclohexane derivatives. Its imidazole ring is particularly noteworthy, as this heterocycle is prevalent in FDA-approved drugs due to its pharmacophore versatility. For instance, imidazole-containing compounds are known to interact with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This connection has spurred inquiries into whether 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine could be repurposed for oncology or immunomodulation, topics frequently searched in academic databases and AI-driven literature reviews.

From a market perspective, the compound’s potential applications in biopharmaceuticals have attracted attention from venture capital and research grants. Analysts highlight its alignment with the growing neuropharmacology sector, which is projected to expand due to rising mental health awareness and aging populations. Additionally, its structural analogs are being studied for anti-inflammatory effects, tying into broader discussions about chronic disease management—a hot topic in healthtech forums and medical conferences.

In conclusion, 1-(1-methyl-1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1534459-05-6) represents a compelling case study in modern medicinal chemistry. Its dual functionality—combining a rigid cyclohexyl backbone with a bioactive imidazole group—positions it as a valuable tool for addressing unmet medical needs. As drug discovery evolves with AI-assisted modeling and green chemistry principles, this compound’s relevance is likely to grow, making it a subject of ongoing scientific inquiry and industrial innovation.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.